N-[2-(4-methoxyphenyl)ethyl]-1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxamide

• IUPAC Name: N-[2-(4-methoxyphenyl)ethyl]-1-(4-methylphenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C22H28N2O4S/c1-17-3-9-21(10-4-17)29(26,27)24-15-12-19(13-16-24)22(25)23-14-11-18-5-7-20(28-2)8-6-18/h3-10,19H,11-16H2,1-2H3,(H,23,25)
• InChI Key: PSSXUSHZJAWXQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NCCC3=CC=C(C=C3)OC
• Molecular Formula: C22H28N2O4S
• Molecular Weight: 416.5 g/mol

Description

• The compound belongs to a class of piperidine derivatives, known for their diverse chemical and pharmacological properties.

Synthesis Analysis

• Methoxylation Process : The methoxylation of piperidine derivatives has been studied extensively. For instance, Golub and Becker (2015) investigated the effect of N-acyl and N-sulfonyl groups on the anodic methoxylation of piperidine derivatives, a process relevant to the synthesis of compounds like N-[2-(4-methoxyphenyl)ethyl]-1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxamide (Golub & Becker, 2015).

Molecular Structure Analysis

• Molecular Structure Determination : Studies on the molecular structure of similar piperidine derivatives have been conducted, emphasizing the importance of molecular arrangement for their chemical behavior. For instance, Lu et al. (2011) conducted a study on the structure of methyl N-(4-methoxyphenylmethyl)-N′-cyanocarbamimidothioate and related compounds, which share structural similarities with the compound (Lu et al., 2011).

Chemical Reactions and Properties

• Reactivity with Enzymes : Piperidine derivatives are known for their interaction with various enzymes. For example, Sugimoto et al. (1990) synthesized piperidine derivatives and evaluated their anti-acetylcholinesterase activity, showcasing the reactivity of such compounds with biological enzymes (Sugimoto et al., 1990).

Physical Properties Analysis

• Crystal Structure and Binding : Khan et al. (2013) synthesized and analyzed the crystal structure of a piperidine derivative, emphasizing the significance of hydrogen bonding and C-H…π interactions in determining physical properties (Khan et al., 2013).

Chemical Properties Analysis

• Antimicrobial Properties : Piperidine derivatives often exhibit antimicrobial properties. Patil et al. (2010) synthesized a series of piperidine derivatives and evaluated their antimicrobial activity, indicating the chemical properties of these compounds (Patil et al., 2010).

• Enzyme Inhibition : The interaction with enzymes like acetylcholinesterase, as studied by Sugimoto et al. (1990), is a significant chemical property of piperidine derivatives (Sugimoto et al., 1990).

Mechanism of Action

The compound has been studied for its potential therapeutic effects. In a study, it was found to have mucoprotective effects against Methotrexate-induced intestinal mucositis (IM) in mice. It was observed to reduce diarrhea score, mitigate weight loss, increase feed intake, and improve survival rate in a dose-dependent manner. It was also found to downregulate the mRNA expression of various inflammatory markers and upregulate IL-10 expression.